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Compound of Interest

Compound Name: Urolithin C

Cat. No.: B565824 Get Quote

For immediate reference, this guide provides a comprehensive overview of the proper disposal

procedures for Urolithin C, a gut-microbial metabolite of Ellagic acid used in research.

Adherence to these protocols is critical for ensuring laboratory safety and environmental

protection.

Researchers and laboratory personnel must handle Urolithin C with care, recognizing its

potential biological activity. While a specific Safety Data Sheet (SDS) for Urolithin C is not

readily available, data from related urolithins, such as Urolithin A and Urolithin B, provide

essential guidance on safe disposal practices. The fundamental principle is to manage

Urolithin C waste in accordance with all applicable local, state, and federal regulations for

chemical waste.

Key Chemical and Safety Data
Below is a summary of the known properties of Urolithin C. This information is crucial for a

proper risk assessment before handling and disposal.
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Property Value Source

Chemical Name
3,8,9-Trihydroxy-6H-

benzo[c]chromen-6-one
[1]

CAS Number 165393-06-6 [1][2]

Molecular Formula C13H8O5 [1][2]

Molecular Weight 244.2 g/mol [1][2]

Appearance Solid [3]

Storage
Powder: -20°C for 3 years; In

solvent: -80°C for 1 year
[3][4]

Note: The hazard profile for Urolithin C is not fully characterized. However, it is known to

induce apoptosis and stimulate reactive oxygen species (ROS) formation, warranting careful

handling.[1][4]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of Urolithin C from a laboratory

setting.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant

gloves, when handling Urolithin C.[5][6]

2. Waste Segregation:

Solid Waste: Collect unused or expired Urolithin C powder in a clearly labeled, sealed

container designated for chemical waste.

Liquid Waste: Solutions containing Urolithin C should be collected in a separate, labeled

waste container. Do not mix with other solvent waste unless permitted by your institution's

waste management guidelines.
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Contaminated Materials: Any materials that have come into contact with Urolithin C, such as

pipette tips, gloves, and bench paper, should be disposed of as contaminated waste in

designated containers.[5]

3. In-Lab Decontamination (for spills):

In case of a small spill, absorb the material with an inert absorbent like diatomite or universal

binders.[5]

Decontaminate the affected surface by scrubbing with alcohol.

Collect all cleanup materials in a sealed container for hazardous waste disposal.[5]

4. Waste Collection and Storage:

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials.[6][7]

Ensure all waste containers are tightly closed to prevent leaks or spills.[5]

5. Final Disposal:

Urolithin C waste must be disposed of through a licensed hazardous waste disposal

company.[6]

One recommended method for final disposal is incineration. This typically involves dissolving

or mixing the material with a combustible solvent in a chemical incinerator equipped with an

afterburner and scrubber.[6]

Never dispose of Urolithin C down the drain or in regular trash.[5][6]

6. Regulatory Compliance:

Always consult your institution's Environmental Health and Safety (EHS) department for

specific guidance on chemical waste disposal.

Disposal procedures must comply with all local, state, and federal regulations.[5]
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Experimental Workflow and Decision Making
The following diagrams illustrate the logical flow for handling and disposing of Urolithin C in a

laboratory setting.
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Caption: Workflow for Handling and Disposal of Urolithin C.
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Caption: Decision Tree for Urolithin C Waste Segregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

